Cas no 1358422-28-2 (N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide)

• Product Name: N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide
• CAS No: 1358422-28-2
• MF: C₂₆H₂₄N₂O₄
• MW: 428.479766845703
• CID: 5399035
• Update Time: 2025-07-18

N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Ethoxy-2-(4-methoxyphenyl)-6-quinolinyl]-4-methoxybenzamide
• N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide

• Inchi： 1S/C26H24N2O4/c1-4-32-25-16-24(17-5-10-20(30-2)11-6-17)28-23-14-9-19(15-22(23)25)27-26(29)18-7-12-21(31-3)13-8-18/h5-16H,4H2,1-3H3,(H,27,29)
• InChI Key： OMMLLZDUEZWMEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2C(=C1)C(OCC)=CC(C1=CC=C(OC)C=C1)=N2)(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.9±50.0 °C(Predicted)
• pka: 12.91±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide

Professional Introduction to N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide (CAS No. 1358422-28-2)

N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1358422-28-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including ether and amide moieties, contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation.

The structural composition of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide is a testament to the sophisticated design often employed in drug discovery. The quinoline scaffold, a well-known pharmacophore in medicinal chemistry, is a key component that imparts specific biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. In this compound, the quinoline ring is further functionalized with an ethoxy group at the 4-position and a methoxyphenyl group at the 2-position, enhancing its molecular complexity and potentially modulating its biological effects.

The benzamide moiety in the molecule's name, specifically 4-methoxybenzamide, plays a crucial role in determining its pharmacokinetic and pharmacodynamic profiles. Amides are common pharmacophores found in many bioactive molecules due to their ability to form hydrogen bonds and interact with biological targets. The methoxy group at the 4-position of the benzamide moiety introduces additional electronic effects that can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide with greater accuracy. These computational methods leverage large datasets of experimentally determined bioactivity to identify potential drug candidates that may have been overlooked through traditional screening approaches. The integration of machine learning algorithms has further enhanced the predictive power of these models, allowing for more efficient virtual screening of compounds.

In vitro studies have begun to elucidate the potential biological activities of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide. Initial experiments suggest that this compound exhibits promising cytotoxic effects against certain cancer cell lines. The quinoline scaffold is known to interact with DNA and inhibit topoisomerases, enzymes essential for DNA replication and transcription. The presence of additional functional groups may enhance these interactions or modulate them in ways that could lead to improved therapeutic efficacy.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural products or inspired by their structural motifs. Quinoline derivatives are no exception, with several FDA-approved drugs featuring this pharmacophore. N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide, with its rich structural diversity, aligns well with this trend and represents a valuable asset in the quest for novel therapeutics.

The synthesis of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide presents unique challenges due to its complex structure. Multi-step synthetic routes are typically employed to construct the quinoline core and introduce the various functional groups. Advances in synthetic methodology have enabled more efficient and scalable production of such complex molecules, reducing costs and improving accessibility for further research.

The development of novel drug candidates is a lengthy and often costly process that involves multiple stages of research and testing. However, the promise of compounds like N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-4-methoxybenzamide offers hope for future breakthroughs in medicine. By leveraging cutting-edge technologies and innovative research approaches, scientists continue to push the boundaries of what is possible in drug discovery.

The potential applications of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-ylyl] - < strong > 40 hetrodiazabenzoylamide strong > span across various therapeutic areas. Its structural features suggest that it may be effective against a range of diseases, including cancer, infectious diseases, and inflammatory disorders. Further preclinical studies are needed to fully characterize its pharmacological profile and determine its therapeutic potential.

In conclusion, N-[ 40 hetrodiazabenzoylamide strong>] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] - [ 40 hetrodiazabenzoylamide ] ( CAS No . )1358422–28–02 ) is a structurally complex compound with significant potential in pharmaceutical research . Its unique chemical properties , combined with promising preliminary biological data , make it an attractive candidate for further investigation . As research continues , we can expect more insights into its therapeutic applications and mechanisms of action . This compound exemplifies the ongoing efforts in medicinal chemistry to develop innovative solutions for human health challenges . p >